N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C24H28N4O6S/c1-4-17-7-5-6-14-28(17)35(30,31)19-11-8-16(9-12-19)22(29)25-24-27-26-23(34-24)20-13-10-18(32-2)15-21(20)33-3/h8-13,15,17H,4-7,14H2,1-3H3,(H,25,27,29)
• InChI Key: PEVAHQSJIOYDFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C24H28N4O6S
• Molecular Weight: 500.6 g/mol
• CAS No.: 533870-44-9

Description

The compound you mentioned is a complex organic molecule. It contains an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This structure is often found in various pharmaceuticals and agrochemicals due to its bioactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound aren’t available, oxadiazole derivatives are known to participate in various chemical reactions. For example, they can act as ligands in coordination chemistry, or undergo reactions at the nitrogen atoms or adjacent carbon atoms.

Scientific Research Applications

Crystal Structure and Biological Activities

Studies on 1,3,4-oxadiazole derivatives, such as those involving crystal structure analysis and Hirshfeld surfaces, have revealed their potential in exhibiting antibacterial and antioxidant activities. These findings suggest the utility of oxadiazole derivatives in developing new antibacterial agents and antioxidants, underscoring their importance in pharmaceutical research and development (Subbulakshmi N. Karanth et al., 2019).

Anticancer Evaluation

Research on N-substituted benzamides and sulfonamides, including those with oxadiazole rings, has demonstrated significant anticancer activity against various cancer cell lines. These findings indicate the potential of such compounds in oncological research, highlighting their role in developing new therapeutic agents (B. Ravinaik et al., 2021).

Molecular Docking and DFT Calculations

The synthesis and evaluation of novel benzenesulfonamide derivatives, incorporating oxadiazole structures, have been explored for their potential in addressing critical health issues, such as cancer and infectious diseases. These studies utilize molecular docking and density functional theory (DFT) calculations to predict the efficacy of these compounds, further emphasizing their significance in drug design and discovery (Asmaa M. Fahim & Mona A. Shalaby, 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Oxadiazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer activities.

Future Directions

Oxadiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the potential applications of this compound in medicine or other fields.